
3-(Trifluoromethyl)benzoic acid safety and
handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzoic acid

Cat. No.: B184568 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 3-(Trifluoromethyl)benzoic Acid

Introduction
3-(Trifluoromethyl)benzoic acid, a halogenated aromatic carboxylic acid, is a key building

block and intermediate in the pharmaceutical and agrochemical industries.[1] Its utility in

medicinal chemistry is often attributed to the electron-withdrawing trifluoromethyl group, which

can enhance metabolic stability and bioavailability in drug candidates.[1] This guide provides a

comprehensive overview of the safety and handling procedures for 3-
(Trifluoromethyl)benzoic acid, intended for researchers, scientists, and professionals in drug

development. It covers hazard identification, exposure controls, emergency procedures, and

toxicological data to ensure safe laboratory and manufacturing practices.

Chemical Identification
Proper identification is the first step in chemical safety. Key identifiers for 3-
(Trifluoromethyl)benzoic acid are summarized below.
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Identifier Value

Chemical Name 3-(Trifluoromethyl)benzoic acid

Synonyms

α,α,α-Trifluoro-m-toluic acid, m-

(Trifluoromethyl)benzoic acid, 3-

Carboxybenzotrifluoride[2]

CAS Number 454-92-2[2][3][4][5][6]

Molecular Formula C8H5F3O2[1][4][5]

Molecular Weight 190.12 g/mol [2][5]

Appearance White to light yellow crystalline powder[1][7]

Hazard Identification and Classification
3-(Trifluoromethyl)benzoic acid is classified as hazardous under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[3] The primary hazards are irritation to the skin,

eyes, and respiratory system.

GHS Classification
The Globally Harmonized System (GHS) classification provides a standardized approach to

hazard communication.

Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage / Eye

Irritation
2A

H319: Causes serious eye

irritation[2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][3]

Signal Word:Warning[2][3]
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Hazard Pictogram:

alt text

(GHS07)[4]

NFPA and HMIS Ratings
These ratings provide at-a-glance information for emergency responders and workplace safety.

Rating System Health Flammability
Instability /
Reactivity

Special

NFPA 704 2[4] 0[4] 0[4] N/A

HMIS III 2[4] 0[4] 0[4] N/A

A health rating of 2 indicates a moderate hazard where temporary or minor injury may occur.[4]
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Chemical Properties

Observed Effects

GHS Classification

3-(Trifluoromethyl)benzoic Acid

Causes Skin Irritation

leads to

Causes Serious Eye Irritationleads to

May Cause Respiratory Irritation

leads to

Pictogram: GHS07
Signal Word: Warning
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results in

results in

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

 

Spill Occurs

Evacuate Area &
Alert Others

Assess Hazard &
Consult SDS

Don Appropriate PPE

Contain Spill
(e.g., with sorbents)

Clean Up &
Decontaminate Area

Package Waste for Disposal

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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